N-(4-bromo-2-methylphenyl)-1-[(2-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-1-[(2-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16BrFN2O2/c1-13-10-16(21)7-8-18(13)23-20(26)15-6-9-19(25)24(12-15)11-14-4-2-3-5-17(14)22/h2-10,12H,11H2,1H3,(H,23,26)
• InChI Key: WBCOKBDKSQKRKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3F
• Molecular Formula: C20H16BrFN2O2
• Molecular Weight: 415.3 g/mol
• CAS No.: 946230-96-2

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a pyridine ring (a six-membered ring with two double bonds and one nitrogen atom), and aromatic rings (rings with alternating single and double bonds, such as the phenyl groups attached to the nitrogen atom). The presence of bromine and fluorine atoms indicates that this compound is a halogenated derivative.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate aromatic precursors. The bromine and fluorine atoms could be introduced via electrophilic aromatic substitution reactions. The amide group might be added in a later step, possibly through a reaction with an appropriate carboxylic acid or acid chloride.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The aromatic rings would contribute to the compound’s stability and could influence its reactivity. The halogen atoms might be involved in various interactions, such as halogen bonding or dipole-dipole interactions.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its structure and the conditions under which it is used. The amide group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine. The aromatic rings could undergo electrophilic aromatic substitution reactions, especially if activated by an electron-donating group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide could make it more soluble in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

Without specific information about the intended use of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a pharmaceutical, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific hazards would depend on various factors, including its reactivity, toxicity, and physical properties.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. If it shows promising biological activity, it could be investigated as a potential pharmaceutical.